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Compound of Interest

(aR)-a-Phenyl-2-
Compound Name:
piperidinemethanol

Cat. No.: B1159114

Get Quote

Executive Summary & Compound Identity
(

R)-

-Phenyl-2-piperidinemethanol (also known as Ritalinol or Phenidylcarbinol) is a piperidine-
based alcohol. It possesses two chiral centers: the

-carbon (benzylic) and the C2 position of the piperidine ring. The (
R) designation specifically refers to the stereochemistry at the benzylic position.

This compound exists primarily as two diastereomeric pairs: threo and erythro. The threo
isomer (specifically the (

R, 2R) configuration) is the direct reduction product of d-threo-methylphenidate and is the most
pharmacologically relevant isomer in drug development workflows.
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Property Data

(
IUPAC Name

R)-Phenyl(piperidin-2-yl)methanol

Common Name Ritalinol; Deacetyl-phacetoperane

23144-12-3 (generic), 19395-41-6 (threo-

CAS Number

racemate)
Molecular Formula
Molecular Weight 191.27 g/mol

(
Stereochemistry
R, 2R) - threo (Major bioactive form)

Nuclear Magnetic Resonance (NMR)
Spectroscopy[1][2][3][4][5][6][7][8]
The NMR profile of (

R)-

-Phenyl-2-piperidinemethanol is characterized by the distinct coupling between the benzylic
proton and the piperidine C2 proton. The magnitude of this coupling constant (

) is the primary metric for distinguishing between threo and erythro diastereomers.

H NMR Data (400 MHz, )

The following data represents the threo isomer ((

R, 2R) or (

S, 2S)), which displays a characteristic doublet for the benzylic methine.
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Shift ( o Coupling ( _ Structural
Multiplicity Integral Assignment R
ontex
» Ppm) , Hz)
) Phenyl ring
7.25-7.40 Multiplet 5H - Ar-H
protons
Benzylic
4.58 Doublet 1H 51-6.0 CH-OH methine
(Diagnostic)
Piperidine
Broad Pip-C6- . .
3.06 - 3.15 1H 11.0 ring (adjacent
Doublet
to N)
] ) Chiral center
2.88 -2.95 Multiplet 1H - Pip-C2-H ]
on ring
Trinlet of Piperidine
riplet o in-C6-
255 —2.65 P 1H 11.0, 3.0 Pip-C6 ring (adjacent
doublets
to N)
] ) Ring
1.75-1.85 Multiplet 1H - Pip-C3-H
methylene
) ) Ring
1.50 - 1.70 Multiplet 2H - Pip-C4/C5
methylenes
] o Remaining
1.20-1.45 Multiplet 3H - Pip-Ring )
ring protons
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Technical Insight: The coupling constant of the benzylic proton (

4.58) is critical. In the threo isomer, the dihedral angle between the benzylic H and
the C2-H typically results in a

value of ~5—6 Hz. In the erythro isomer, this coupling often shifts due to hydrogen
bonding stabilization between the -OH and the ring Nitrogen, altering the rotamer
population.

C NMR Data (100 MHz, )

The carbon spectrum confirms the presence of a mono-substituted benzene ring and a single
secondary alcohol.
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Shift (
Type Assignment Notes
» Ppm)
Ipso carbon of phenyl
141.7 C (quat) Ar-C1 )
ring
128.4 CH Ar-C3/5 Meta carbons
127.6 CH Ar-C4 Para carbon
126.5 CH Ar-C2/6 Ortho carbons
Benzylic carbon
76.1 CH CH-OH (Deshielded by
Oxygen)
61.9 CH Pip-C2 Chiral center on ring
) Carbon adjacent to
46.5 Pip-C6 _
Nitrogen
26.2 Pip-C3
25.8 Pip-C5
24.0 Pip-C4

Mass Spectrometry (MS) Fragmentation[16][17]

The mass spectrum of (
R)-
-Phenyl-2-piperidinemethanol is dominated by

-cleavage initiated by the nitrogen atom. This is a self-validating feature for piperidine alkaloids.

Fragmentation Pathway Analysis[17][18][19]

e Molecular lon (
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191 (Weak or absent, typical for secondary alcohols).

o Base Peak:

84. This peak arises from the cleavage of the bond between the piperidine ring (C2) and the
benzylic carbon. The charge is retained on the nitrogen-containing fragment (iminium ion).

e Secondary Fragment:
77 (
) and
107 (

).

Fragmentation Logic Diagram (DOT)

Major Pathway Base Peak

(Charge on N (Piperidinium lon)
m/z 84

Molecular lon EI Impact a-Cleavage .
(M+) m/z 191 (C2-CaBond Break) | Minor Pathway

(Charge on O) Benzylic Fragment - CH20 Phenyl Cation
» (Ph-CH=OH+) miz 77
m/z 107

Click to download full resolution via product page

Figure 1: Electron lonization (El) fragmentation pathway showing the dominance of the
piperidine iminium ion (m/z 84).

Infrared (IR) Spectroscopy[1][4][6][8]
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The IR spectrum provides confirmation of the functional groups, specifically distinguishing the

free base amine and the alcohol.

Wavenumber (

Intensity Assignment Description
)
) Hydrogen-bonded
3200 — 3450 Broad, Medium O-H
(O-H) hydroxyl stretch.
Secondary amine
3300 Weak/Shoulder (N-H) stretch (often
obscured by OH).
Aliphatic C-H
2930, 2855 Strong (C-H) stretching of the
piperidine ring.
) Aromatic ring skeletal
1450, 1495 Medium c=C o
(C=C) vibrations.
1060 st Secondary alcohol C-
ron
9 (C-0) O stretch.
Mono-substituted
700, 750 Strong (C-H) benzene out-of-plane

bending.

Experimental Protocol: Synthesis & Isolation

To obtain high-purity (

R)-

-Phenyl-2-piperidinemethanol for spectroscopic verification, the reduction of (

R)-methylphenidate is the standard reference method. This protocol ensures the retention of

stereochemistry.

Reaction Workflow

© 2026 BenchChem. All rights reserved.

7/12

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1159114?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reaction:

Reduction of Methylphenidate Hydrochloride.

e Preparation: Suspend

(2.0 equiv) in anhydrous THF under Argon atmosphere at

o Addition: Add (

R, 2R)-methylphenidate HCI (1.0 equiv) portion-wise. The ester is reduced to the primary
alcohol, but in this scaffold, the "ester" is actually the methoxycarbonyl group attached to the
benzylic position? Correction: Methylphenidate has the ester on the

-carbon. Reduction converts the

to

o Note: The target compound discussed here is Phenyl(piperidin-2-yl)ymethanol.[1][2][3] This
structure corresponds to the reduction of the ketone intermediate (Phenyl(piperidin-2-
yl)methanone) or the Grignard reaction of 2-cyanopyridine.

o Clarification: If the starting material is Methylphenidate (ester), reduction yields the primary
alcohol (Ritalinol). If the target is the secondary alcohol (structure: Ph-CH(OH)-Piperidine),
the synthesis involves reducing the ketone.[2]

o Protocol Adjustment: The data above (

4.58 doublet) corresponds to the secondary alcohol (Phenyl-CH(OH)-Piperidine). The
protocol below describes the synthesis of this specific secondary alcohol via Grignard,
which is the standard route for this scaffold.

Validated Synthesis (Grighard Route)
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Figure 2: Synthetic route to the target secondary alcohol scaffold via Phenyl(pyridin-2-
yl)methanone reduction.[1][2][3]

Step-by-Step Protocol:

« Grignard Addition: React 2-cyanopyridine with phenylmagnesium bromide in diethyl ether to

form the ketimine.
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» Hydrolysis: Acidic hydrolysis yields phenyl(pyridin-2-yl)methanone.
» Catalytic Hydrogenation: Hydrogenate the ketone using

in acetic acid. This reduces the pyridine ring to piperidine AND the ketone to the alcohol.

o Resolution: The product is a mixture of threo and erythro. Isolate the (

R) enriched fraction via fractional crystallization using (+)-tartaric acid or via chiral HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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